Cas no 158930-09-7 ((3R)-3-(methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, butanedioic acid)

(3R)-3-(Methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, as the free base or in combination with butanedioic acid (succinic acid), is a chiral carbazole derivative with potential pharmacological applications. The (3R)-enantiomer exhibits stereospecificity, which may enhance binding affinity and selectivity in biological systems. The carboxamide moiety improves solubility and stability, while the tetrahydrocarbazole scaffold offers a rigid structure for molecular interactions. When formulated as a succinate salt, the compound benefits from improved crystallinity and bioavailability. This combination is particularly advantageous in drug development, where controlled release and enhanced pharmacokinetic properties are desired. The product is suitable for research in central nervous system (CNS) targeting or enzyme inhibition studies due to its structural features.

(3R)-3-(methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, butanedioic acid structure

158930-09-7 structure

Product Name:(3R)-3-(methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, butanedioic acid

CAS No:158930-09-7

MF:C₁₈H₂₃N₃O₅

MW:361.39232468605

MDL:MFCD08141809

CID:847189

PubChem ID:152944

Update Time:2025-05-28

(3R)-3-(methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, butanedioic acid Chemical and Physical Properties

Names and Identifiers

- Frovatriptan succinate
- butanedioic acid,(6R)-6-(methylamino)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide
- AC1L49EJ
- CHEMBL1200371
- CTK0H6296
- Frovatriptan succinate anhydrous
- SB 209509ax
- SB-209509ax
- SB-209509-AX
- SureCN672784
- (3R)-2,3,4,9-Tetrahydro-3-(methylamino)-1H-carbazole-6-carboxamide butanedioate
- Vml 251
- Fovatriptan succinate
- (R)-3-(Methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide succinate
- 1H-Carbazole-6-carboxamide, 2,3,4,9-tetrahydro-3-(methylamino)-, (R)-, butanedioate (1:1)
- 1H-Carbazole-6-carboxamide, 2,3,4,9-tetrahydro-3-(methylamino)-, (3R)-, butanedioate (1:1)
- Butanedioic acid, compd. with (3R)-2,3,4,9-tetrahydro-3-(methylamino)-1H-carbazole-6-carboxamide (1:1)
- (3R)-3-(methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, butanedioic acid
- MDL： MFCD08141809
- Inchi： 1S/C14H17N3O.C4H6O4/c1-16-9-3-5-13-11(7-9)10-6-8(14(15)18)2-4-12(10)17-13;5-3(6)1-2-4(7)8/h2,4,6,9,16-17H,3,5,7H2,1H3,(H2,15,18);1-2H2,(H,5,6)(H,7,8)/t9-;/m1./s1
- InChI Key： WHTHWNUUXINXHN-SBSPUUFOSA-N
- SMILES： O=C(C1C=CC2=C(C=1)C1=C(CC[C@H](C1)NC)N2)N.OC(CCC(=O)O)=O

(3R)-3-(methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide, butanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038121-5g	(R)-3-(Methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide succinate	158930-09-7	97%	5g	472.50 USD	2021-06-15
Alichem	A449038121-10g	(R)-3-(Methylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide succinate	158930-09-7	97%	10g	772.50 USD	2021-06-15
DC Chemicals	DC20208-100 mg	Frovatriptan Succinate	158930-09-7	>98%	100mg	$150.0	2022-02-28
DC Chemicals	DC20208-250 mg	Frovatriptan Succinate	158930-09-7	>98%	250mg	$300.0	2022-02-28
DC Chemicals	DC20208-1 g	Frovatriptan Succinate	158930-09-7	>98%	1g	$600.0	2022-02-28
S e l l e c k ZHONG GUO	S5848-25mg	Frovatriptan Succinate	158930-09-7	99.96%	25mg	¥877.11	2023-09-15
Biosynth	FF61506-1 mg	Frovatriptan succinate	158930-09-7		1mg	$65.00	2023-01-04
Biosynth	FF61506-2 mg	Frovatriptan succinate	158930-09-7		2mg	$100.00	2023-01-04
Biosynth	FF61506-5 mg	Frovatriptan succinate	158930-09-7		5mg	$200.00	2023-01-04
Biosynth	FF61506-10 mg	Frovatriptan succinate	158930-09-7		10mg	$270.00	2023-01-04